![molecular formula C20H13N5O3S B2956513 N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide CAS No. 1796970-03-0](/img/structure/B2956513.png)
N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
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Overview
Description
N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H13N5O3S and its molecular weight is 403.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Spectroscopic Studies
Heterocyclic compounds like N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide have been synthesized and characterized through various spectroscopic methods. These compounds often exhibit significant biological activities due to their complex structures. The synthesis of such compounds involves multiple steps, including reactions with different organic substrates to introduce various functional groups. Spectroscopic techniques like NMR, FT-IR, and LC-MS are commonly used for their characterization, providing insights into their molecular structures and properties Patel, H. S., Patel, G. K., & Shah, P. (2015).
Anticancer Activity
Certain derivatives of this compound have been evaluated for their anticancer activities. These compounds have been tested against various cancer cell lines, showing moderate to excellent anticancer activity. Such studies highlight the potential of these heterocyclic compounds in developing new anticancer agents Ravinaik, B., Rao, M. V., Rao, P. P., Ramachandran, D., & Reddy, D. (2021).
Nematicidal and Antimicrobial Activities
Research has also focused on the nematicidal and antimicrobial activities of similar compounds, showing promising results against specific nematodes and a range of bacterial and fungal pathogens. These findings suggest the potential application of these compounds in agricultural pest management and as antimicrobial agents Reddy, C. S., Rao, D. C., Yakub, V., & Nagaraj, A. (2010).
Liquid Crystalline Properties
Furthermore, compounds with related structures have been studied for their liquid crystalline properties. The synthesis and characterization of these materials reveal the influence of different heterocyclic rings on their mesophase behavior, which is essential for applications in advanced display technologies and materials science Han, J., Zhang, F.-Y., Wang, J., Wang, Y.-m., Pang, M., & Meng, J. (2009).
Mechanism of Action
Target of Action
and anticancer activities.
Mode of Action
Furan derivatives are known to exhibit a wide range of biological and pharmacological characteristics .
Biochemical Pathways
Furan-containing compounds are known to interact with various biochemical pathways depending on their specific structures and functional groups .
Result of Action
Furan derivatives have been reported to exhibit a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
properties
IUPAC Name |
N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2,1,3-benzothiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13N5O3S/c26-20(13-7-8-15-16(10-13)25-29-24-15)21-14-5-2-1-4-12(14)11-18-22-19(23-28-18)17-6-3-9-27-17/h1-10H,11H2,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXCBCQJYBDZYOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)NC(=O)C4=CC5=NSN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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